Cas no 87463-10-3 (Benzenamine, N-methyl-N-[[(methylphenylamino)carbonyl]thio]-)

• Product Name: Benzenamine, N-methyl-N-[[(methylphenylamino)carbonyl]thio]-
• CAS No: 87463-10-3
• MF: C₁₅H₁₆N₂OS
• MW: 272.365342140198
• CID: 656112
• PubChem ID: 13213022
• Update Time: 2025-04-19

Benzenamine, N-methyl-N-[[(methylphenylamino)carbonyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-methyl-N-[[(methylphenylamino)carbonyl]thio]-
• S-(N-methylanilino) N-methyl-N-phenylcarbamothioate
• 87463-10-3
• DTXSID90528405
• (N-Methyl-N-phenylamino)(N-methyl-N-phenylcarbamoyl)sulfide
• [Methyl(phenyl)amino]{[methyl(phenyl)amino]sulfanyl}methanone

• Inchi： 1S/C15H16N2OS/c1-16(13-9-5-3-6-10-13)15(18)19-17(2)14-11-7-4-8-12-14/h3-12H,1-2H3
• InChI Key： CCLGPSKLAXBOEG-UHFFFAOYSA-N
• SMILES： S(C(N(C)C1C=CC=CC=1)=O)N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 272.09833431g/mol
• Monoisotopic Mass: 272.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 48.8Ų